Cas no 1173711-32-4 (3-(2-Chlorophenyl)isoxazole-4-carboxylic acid)

• Product Name: 3-(2-Chlorophenyl)isoxazole-4-carboxylic acid
• CAS No: 1173711-32-4
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 2105880
• Update Time: 2025-05-21

3-(2-Chlorophenyl)isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-?(2-?chlorophenyl)?-4-?Isoxazolecarboxylic acid
• 3-(2-chlorophenyl)isoxazole-4-carboxylic acid
• 3-(2-chlorophenyl)-4-Isoxazolecarboxylic acid
• AQWBKHMEWKOZNE-UHFFFAOYSA-N
• 3-(2-Chlorophenyl)isoxazole-4-carboxylic acid

• Inchi： 1S/C10H6ClNO3/c11-8-4-2-1-3-6(8)9-7(10(13)14)5-15-12-9/h1-5H,(H,13,14)
• InChI Key： AQWBKHMEWKOZNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)O)=CON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Topological Polar Surface Area: 63.3

Additional information on 3-(2-Chlorophenyl)isoxazole-4-carboxylic acid

3-(2-Chlorophenyl)isoxazole-4-carboxylic Acid: A Comprehensive Overview

3-(2-Chlorophenyl)isoxazole-4-carboxylic acid is a compound with the CAS number 1173711-32-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The molecule consists of a chlorophenyl group attached to an isoxazole ring, with a carboxylic acid functional group at the 4-position. This unique structure endows the compound with intriguing chemical and biological properties.

Recent studies have highlighted the importance of isoxazole derivatives in medicinal chemistry, particularly due to their ability to modulate various cellular pathways. For instance, research published in 2023 demonstrated that 3-(2-chlorophenyl)isoxazole-4-carboxylic acid exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. The chlorophenyl group plays a crucial role in enhancing the compound's stability and bioavailability, while the carboxylic acid group contributes to its ability to interact with biological targets such as enzymes and receptors.

The synthesis of 3-(2-chlorophenyl)isoxazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the corresponding aldehyde or ketone intermediate. One common approach is the use of the Strecker synthesis, which allows for the construction of the isoxazole ring through a series of condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of pharmacological applications, 3-(2-chlorophenyl)isoxazole-4-carboxylic acid has shown potential as an anti-cancer agent. Preclinical studies have demonstrated its ability to inhibit tumor growth by targeting key oncogenic pathways, such as the PI3K/AKT/mTOR axis. Additionally, this compound has exhibited selective cytotoxicity against cancer cells while sparing normal cells, which is a critical attribute for anti-cancer drugs. These findings were corroborated by experiments conducted on human cancer cell lines, where significant reductions in cell proliferation and increased apoptosis were observed.

Beyond its pharmacological applications, 3-(2-chlorophenyl)isoxazole-4-carboxylic acid has also been explored for its potential in agrochemicals. Its ability to inhibit plant pathogens makes it a candidate for developing eco-friendly pesticides. Recent research has focused on optimizing its stability under environmental conditions, ensuring its effectiveness when applied in agricultural settings.

From a structural perspective, the isoxazole ring serves as a versatile scaffold for further chemical modifications. By altering substituents on this ring or introducing additional functional groups, chemists can tailor the compound's properties for specific applications. For example, substituting the chlorophenyl group with other aromatic groups can modulate its lipophilicity and solubility, which are critical factors in drug design.

In conclusion, 3-(2-chlorophenyl)isoxazole-4-carboxylic acid represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological studies, positions it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both medicinal and agricultural sciences.